Cas no 253175-69-8 (tert-Butyl 4-(phenylsulfonyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(phenylsulfonyl)piperazine-1-carboxylate
• CAS No: 253175-69-8
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• MDL: MFCD03942727
• CID: 2123944
• PubChem ID: 4496184
• Update Time: 2025-06-22

tert-Butyl 4-(phenylsulfonyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Benzenesulfonyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(phenylsulfonyl)piperazine-1-carboxylate
• tert-butyl 4-(phenylsulfonyl)tetrahydro-1(2H)-pyrazinecarboxylate
• DB-316199
• Tert-butyl 4-(benzenesulfonyl)piperazine-1-carboxylate
• MFCD03942727
• AKOS003292196
• 253175-69-8
• SCHEMBL2252120
• D87428
• Oprea1_216380
• STK434544

• MDL： MFCD03942727
• Inchi： 1S/C15H22N2O4S/c1-15(2,3)21-14(18)16-9-11-17(12-10-16)22(19,20)13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3
• InChI Key： HIRAJISWISWCGQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 326.13000
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 75.30000
• LogP: 2.88460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on tert-Butyl 4-(phenylsulfonyl)piperazine-1-carboxylate

Professional Introduction to Tert-Butyl 4-(phenylsulfonyl)piperazine-1-carboxylate (CAS No. 253175-69-8)

Tert-Butyl 4-(phenylsulfonyl)piperazine-1-carboxylate (CAS No. 253175-69-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of innovative therapeutic agents. The presence of both a tert-butyl group and a phenylsulfonyl moiety in its molecular structure contributes to its versatility, making it a valuable intermediate in synthetic chemistry and drug discovery.

The molecular structure of Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate consists of a piperazine ring substituted with a phenylsulfonyl group at the 4-position and a tert-butyl ester at the 1-position. This configuration imparts distinct physicochemical properties, including solubility, stability, and reactivity, which are essential for its application in various chemical transformations. The compound's ability to undergo selective reactions under mild conditions makes it an attractive candidate for use in multi-step synthetic pathways.

In recent years, the pharmaceutical industry has seen a surge in the exploration of piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds are known for their potential as pharmacophores in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The introduction of the phenylsulfonyl group in Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate enhances its pharmacological profile, making it a promising scaffold for drug design.

One of the most compelling aspects of Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer metabolism. For instance, studies have demonstrated its utility in constructing analogs that modulate the activity of kinases and other enzymes implicated in tumor growth and progression. These findings underscore the importance of this compound in advancing targeted therapies.

The synthetic pathways involving Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate have been optimized for efficiency and scalability. Advances in catalytic methods have enabled researchers to achieve high yields with minimal byproducts, ensuring that the compound can be produced reliably for both research and industrial applications. Additionally, green chemistry principles have been incorporated into these processes, reducing environmental impact while maintaining high standards of purity and performance.

Recent breakthroughs in computational chemistry have further enhanced the understanding of Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate's reactivity and interactions. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for designing more effective drugs with improved pharmacokinetic properties. By integrating experimental data with computational predictions, researchers can refine their strategies for drug development.

The pharmacological evaluation of derivatives derived from Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate has revealed intriguing biological activities. Preclinical studies have shown that certain analogs exhibit potent effects on neurotransmitter systems, suggesting potential applications in treating neurological conditions such as depression and anxiety disorders. Furthermore, preliminary investigations into their anti-inflammatory properties indicate that these compounds may offer therapeutic benefits in chronic inflammatory diseases.

The industrial applications of Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate extend beyond pharmaceutical research. Its unique chemical properties make it suitable for use as a building block in agrochemical formulations, where it contributes to the development of novel pesticides with enhanced efficacy and reduced environmental impact. Additionally, its role as a ligand in catalytic systems has been explored, demonstrating its potential in facilitating various organic transformations.

As research continues to uncover new applications for Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate, collaborations between academia and industry are becoming increasingly vital. These partnerships facilitate the rapid translation of laboratory discoveries into practical solutions, driving innovation across multiple sectors. The compound's versatility ensures that it will remain a cornerstone of synthetic chemistry and drug development for years to come.

In conclusion, Tert-butyl 4-(phenylsulfonyl)piperazine-1-carboxylate (CAS No. 253175-69-8) represents a significant advancement in chemical research with far-reaching implications for medicine and industry. Its unique structural features and functional capabilities make it an indispensable tool for researchers striving to develop new treatments for complex diseases. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in shaping the future of pharmaceutical chemistry.